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This document provides critical safety and handling information for Pomalidomide-NH-PEG6-
amide-C2-CPI-1612, a potent CBP/EP300 degrader.[1][2] Given that this molecule contains
Pomalidomide, a thalidomide analogue and known human teratogen, it must be handled with
extreme caution as a highly potent compound.[3] The following guidelines are based on best
practices for handling potent compounds and the known hazards of Pomalidomide.

Hazard Identification and Risk Assessment

Pomalidomide-NH-PEG6-amide-C2-CPI-1612 is a research compound and a specific Safety
Data Sheet (SDS) may need to be requested from the supplier.[1][2] However, due to the
presence of the Pomalidomide moiety, it should be assumed to be a potent compound with
significant health risks.

Primary Hazards of Pomalidomide:

o Teratogenicity: Pomalidomide is a known human teratogen and can cause severe birth
defects.[3]
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e Hematological Toxicity: Can cause neutropenia, thrombocytopenia, and anemia.[3]
o Thrombotic Events: Associated with an increased risk of blood clots.[3]

e Second Primary Malignancies: An increased incidence has been observed in patients treated
with Pomalidomide.[3]

Due to these significant hazards, this compound likely falls into a high Occupational Exposure
Band (OEB), requiring stringent containment and personal protective equipment.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent exposure. The selection of PPE
should be based on a thorough risk assessment of the specific procedures being performed.
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PPE Category

Required Equipment

Rationale

Primary Gowning

Disposable, low-linting coverall

or gown with elastic cuffs.

Provides a barrier against skin
contact and prevents
contamination of personal

clothing.

Gloves

Double gloving with nitrile
gloves. The outer glove should
have a long cuff and be
changed frequently, especially

if contamination is suspected.

Minimizes the risk of exposure
through tears or punctures in a

single glove layer.

Eye Protection

Chemical splash goggles or a
face shield worn over safety

glasses.

Protects eyes from splashes of

solutions or airborne particles.

Respiratory Protection

A Powered Air-Purifying
Respirator (PAPR) is highly
recommended for handling
powders or when generating
aerosols.[4][5][6] For low-
volume solution handling in a
certified chemical fume hood, a
half-face respirator with
appropriate cartridges may be
considered after a risk

assessment.

Ensures a high level of
respiratory protection against
inhalation of potent compound

particles.

Foot Protection

Disposable shoe covers worn
over dedicated, non-slip

laboratory shoes.

Prevents the spread of
contamination outside of the

designated handling area.

Engineering Controls and Desighated Handling Areas

Engineering controls are the primary means of minimizing exposure to potent compounds.[7][8]

o Containment: All handling of powdered Pomalidomide-NH-PEG6-amide-C2-CPI-1612
should be conducted within a containment system such as a glove box isolator or a flexible
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containment glove bag.[5][7] For solution handling, a certified chemical fume hood with
documented and appropriate airflow may be used.

o Ventilation: The handling area must have single-pass air with no recirculation to prevent
cross-contamination.[7] The exhaust air should be HEPA filtered.

o Pressure Differential: The designated handling area should be under negative pressure
relative to adjacent areas to prevent the escape of contaminants.[7]

o Designated Area: All work with this compound must be performed in a designated and clearly
marked area. Access should be restricted to trained personnel.

Standard Operating Procedures

Adherence to strict protocols is crucial for safe handling.
4.1. Preparation and Weighing:

o Preparation: Assemble all necessary equipment and materials within the containment system
before introducing the compound.

» Weighing: If handling the powder, perform all weighing operations inside a containment
system (e.g., glove box). Use disposable weighing boats and tools.

o Solution Preparation: If preparing a solution, add the solvent to the powdered compound
slowly to avoid generating dust.

4.2. Handling and Administration (In Vitro/In Vivo):

« In Vitro: When adding the compound to cell cultures or assays, work within a biological
safety cabinet (BSC) or a chemical fume hood. Use filtered pipette tips.

 In Vivo: For animal studies, use appropriate containment caging and handling techniques to
prevent aerosol generation. All animal waste should be treated as hazardous.

4.3. Decontamination:
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» Surfaces: Decontaminate all work surfaces within the containment system and the
designated area after each use. A suitable decontamination solution (e.g., a validated
cleaning agent or a freshly prepared bleach solution followed by a neutralizing agent) should
be used.

o Equipment: All equipment used for handling the compound must be decontaminated before
being removed from the designated area.

Waste Disposal

All waste generated from handling Pomalidomide-NH-PEG6-amide-C2-CPI-1612 must be
treated as hazardous waste.

Waste Type Disposal Procedure

All contaminated solid waste (e.qg., gloves,

gowns, weighing boats, pipette tips) must be

Solid Waste ]
collected in a clearly labeled, sealed hazardous
waste container.
Collect all contaminated liquid waste in a
Liquid Waste sealed, labeled hazardous waste container. Do
not pour down the drain.
Dispose of all contaminated needles and
Sharps syringes in a designated sharps container for
hazardous waste.
All hazardous waste must be disposed of
through the institution's environmental health
Final Disposal and safety office in accordance with local, state,

and federal regulations. Incineration is often the

preferred method for potent compounds.[5]

Emergency Procedures
6.1. Spills:

o Evacuate: Immediately evacuate the area.
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» Alert: Notify the appropriate safety personnel.
e Secure: Cordon off the spill area to prevent entry.[3]

o Cleanup: Only trained personnel with appropriate PPE should clean up the spill using a spill
kit designed for potent compounds.

6.2. Personnel Exposure:

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and water for at least 15 minutes.

o Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding the
eyelids open.

¢ |nhalation: Move the individual to fresh air.
 Ingestion: Do not induce vomiting.

o Seek Medical Attention: In all cases of exposure, seek immediate medical attention and
provide the SDS or relevant hazard information to the medical personnel.
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Caption: Workflow for handling Pomalidomide-NH-PEG6-amide-C2-CPI-1612.
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Caption: PPE selection for handling potent compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b15137833#personal-protective-equipment-for-
handling-pomalidomide-nh-peg6-amide-c2-cpi-1612]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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